Cas no 2200133-09-9 (N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide)

• Product Name: N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide
• CAS No: 2200133-09-9
• MF: C₂₁H₂₂FN₃O₆
• MW: 431.41428899765
• CID: 5410936
• PubChem ID: 139007162
• Update Time: 2025-07-13

N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2200133-09-9
• Z1720003985
• N-[2-[4-Fluoro-3-(prop-2-enoylamino)anilino]-2-oxoethyl]-3,4,5-trimethoxybenzamide
• EN300-26590991
• N-(2-fluoro-5-{2-[(3,4,5-trimethoxyphenyl)formamido]acetamido}phenyl)prop-2-enamide
• N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide

• Inchi： 1S/C21H22FN3O6/c1-5-18(26)25-15-10-13(6-7-14(15)22)24-19(27)11-23-21(28)12-8-16(29-2)20(31-4)17(9-12)30-3/h5-10H,1,11H2,2-4H3,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： WEVSOOXAVCGAMS-UHFFFAOYSA-N
• SMILES： C(NCC(NC1=CC=C(F)C(NC(=O)C=C)=C1)=O)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 431.14926359g/mol
• Monoisotopic Mass: 431.14926359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.8±55.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide

N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide (CAS No. 2200133-09-9): A Comprehensive Overview

N-[2-[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide (CAS No. 2200133-09-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzamides, which are characterized by their ability to modulate various biological processes. The unique structural features of this compound, including the fluorine substitution and the trimethoxybenzamide moiety, contribute to its distinct pharmacological properties.

The fluorine atom in the structure of N-[2-[[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide plays a crucial role in enhancing its metabolic stability and improving its binding affinity to target proteins. Fluorine substitution is a common strategy in drug design to optimize the pharmacokinetic and pharmacodynamic profiles of small molecules. Recent studies have shown that fluorinated compounds often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The trimethoxybenzamide moiety is another key structural feature of this compound. This functional group is known for its ability to interact with specific protein targets, particularly those involved in signal transduction pathways. The presence of multiple methoxy groups can enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Additionally, the trimethoxybenzamide moiety has been associated with anti-inflammatory and anti-cancer activities in various preclinical models.

In terms of its potential therapeutic applications, N-[2-[[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide has shown promise in several areas of research. One notable area is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anti-cancer agent. Preclinical studies have shown that N-[2-[[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]-2-oxoethyl]-3,4,5-trimethoxybenzamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer. These findings highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

Furthermore, recent research has explored the use of N-[2-[[4-fluoro-3-(1-(E)-acryloyl)-anilino]ethylideneaminooxyacetyl]-3,4,5-trimethoxybenzamide (a closely related compound) in combination therapy with other anti-cancer drugs. Studies have shown that this combination can enhance the efficacy of chemotherapy by synergistically targeting multiple signaling pathways involved in cancer cell survival. This approach has the potential to improve treatment outcomes and reduce the side effects associated with conventional chemotherapy.

The development of N-[2-[[4-fluoro-3-(1-(E)-acryloyl)-anilino]ethylideneaminooxyacetyl]-3,4,5-trimethoxybenzamide as a therapeutic agent is still in its early stages, but preliminary results are encouraging. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the pharmacokinetic and pharmacodynamic properties of the compound and help determine its optimal dosing regimens.

In conclusion, N-[2-[[4-fluoro-3-(1-(E)-acryloyl)-anilino]ethylideneaminooxyacetyl]-3,4,5-trimethoxybenzamide] (CAS No. 2200133-09-9) represents a promising candidate for further development as a therapeutic agent due to its unique structural features and potential biological activities. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential and bring it closer to clinical application.